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Compound of Interest

Compound Name: Methyl isodrimeninol

Cat. No.: B15595925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Methyl isodrimeninol, a drimane sesquiterpenoid with notable anti-
inflammatory and antifungal activities. This document synthesizes available data on its
molecular characteristics, spectral properties, and bioactivity, offering detailed experimental
protocols and visualizing its mechanism of action.

Physical and Chemical Properties

Methyl isodrimeninol, with the CAS number 442851-27-6, is a sesquiterpenoid that has been
isolated from plants such as Polygonum flaccidum and Drimys winteri. Its fundamental physical
and chemical properties are summarized in the table below. While experimentally determined
values for some properties are not widely available in the literature, predicted values based on
its chemical structure are provided.
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Property Value Source
Molecular Formula C16H2602 [1]
Molecular Weight 250.38 g/mol [1]
Predicted Boiling Point 323.9+42.0°C [1]
Predicted Density 1.02 + 0.1 g/cm3 [1]
Appearance Colorless crystals [2]

Note: Further experimental validation of the predicted properties is recommended.

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of
Methyl isodrimeninol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific *H and 3C NMR spectra for
Methyl isodrimeninol are not readily available in the public domain, the structural elucidation
of drimane sesquiterpenoids isolated from Drimys winteri, including isodrimenol, has been
confirmed using *H and 3C NMR spectroscopy. The identification of these compounds is
typically achieved by comparing the obtained spectroscopic data with literature values for
known drimane sesquiterpenoids.

Mass Spectrometry (MS): The exact mass and fragmentation pattern from mass spectrometry
are essential for confirming the molecular weight and structure of Methyl isodrimeninol. While
a specific mass spectrum for Methyl isodrimeninol is not publicly available, analysis of related
drimane sesquiterpenoids can provide insights into expected fragmentation patterns.

Biological Activity and Signaling Pathways

Methyl isodrimeninol has demonstrated significant potential as a bioactive compound,
particularly in the areas of anti-inflammatory and antifungal research.

Anti-inflammatory Activity
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Methyl isodrimeninol has been shown to exert anti-inflammatory effects by modulating key
signaling pathways involved in the inflammatory response. Research indicates that its
mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling
pathway.[3] This inhibition is thought to occur through the prevention of the phosphorylation
and subsequent degradation of IkBa, an inhibitory protein that sequesters NF-kB in the
cytoplasm.[3] By stabilizing IkBa, Methyl isodrimeninol prevents the translocation of the
active NF-kB dimer (p50/p65) into the nucleus, thereby downregulating the expression of pro-
inflammatory genes.[3]

Furthermore, the anti-inflammatory effects of Methyl isodrimeninol are also mediated by its
ability to modulate the expression of specific microRNAs (miRNAS) that are involved in
regulating inflammation.[3]

The proposed signaling pathway for the anti-inflammatory action of Methyl isodrimeninol is
depicted below:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15595925?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133741/
https://www.benchchem.com/product/b15595925?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133741/
https://www.benchchem.com/product/b15595925?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133741/
https://www.benchchem.com/product/b15595925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Cell Membrane

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Start: Drimys winteri Bark

Grying and Grindinga

Maceration with
Dichloromethane

Giltration and ConcentratiorD

Crude Dichloromethane Extract

Silica Gel Column Chromatography
(Hexane:EtOAc gradient)

Fraction Collection

Thin Layer Chromatography (TLC)
Analysis of Fractions

Further Purification of
Selected Fractions (e.g., Crystallization)

Pure Methyl Isodrimeninol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15595925?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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